4,4'-(2,5-thienediyldicarbonyl)dimorpholine

• IUPAC Name: [5-(morpholine-4-carbonyl)thiophen-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C14H18N2O4S/c17-13(15-3-7-19-8-4-15)11-1-2-12(21-11)14(18)16-5-9-20-10-6-16/h1-2H,3-10H2
• InChI Key: UXQNCJXYVMXZEM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC=C(S2)C(=O)N3CCOCC3
• Molecular Formula: C14H18N2O4S
• Molecular Weight: 310.37 g/mol

Description

4,4'-(2,5-thienediyldicarbonyl)dimorpholine, also known as TDCM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TDCM is a heterocyclic compound that consists of a thiophene ring and two dimorpholine groups.

Scientific Research Applications

Adsorption Properties

4,4'-(2,5-Thienediyldicarbonyl)dimorpholine and its related compounds have been explored for their adsorption properties, especially in the removal of toxic heavy metals from aqueous solutions. Clays modified with organic cations, similar in structure to this compound, have shown enhanced adsorption capacities for metals like As, Cd, Cr, and others. These studies suggest the potential of such compounds in environmental cleanup and water purification technologies (Bhattacharyya & Gupta, 2008).

Pharmaceutical Applications

In the pharmaceutical sector, compounds with a structural resemblance to this compound have been noted for their therapeutic potential. Tetrahydroisoquinolines, which share a similar scaffold, have been reviewed for their anticancer and neuroprotective effects. This indicates the potential of this compound derivatives in developing novel therapeutic agents (Singh & Shah, 2017).

Environmental Impact Assessment

Research on the environmental impact of herbicides and pesticides, including those structurally similar to this compound, has been comprehensive. Studies have focused on the toxicology, mutagenicity, and environmental fate of these chemicals, providing crucial insights into their safe use and management. This body of work underscores the importance of understanding the ecological and health impacts of such compounds (Zuanazzi, Ghisi, & Oliveira, 2020).

Material Science Applications

In material science, the synthesis and application of polymers derived from or related to this compound have been explored for their unique properties, such as biocompatibility and resistance to protein adsorption. These materials show promise in various biomedical applications, including drug delivery systems and regenerative medicine (Monge et al., 2011).

Biochemical Research

Morpholino oligomers, though not directly mentioned in relation to this compound, represent an interesting parallel in biochemical research. They have been utilized to inhibit gene function in model organisms, offering insights into gene regulation and potential therapeutic targets. This suggests a broader scope for the investigation of similar compounds in genetic and molecular biology research (Heasman, 2002).